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Compound of Interest

Compound Name: 2-(Adamantan-1-yl)ethyl acetate

Cat. No.: B12451603 Get Quote

This technical guide provides a comprehensive overview of 2-(Adamantan-1-yl)ethyl acetate,

also known as ethyl 2-(adamantan-1-yl)acetate, a molecule of interest in medicinal chemistry

and materials science. This document is intended for researchers, scientists, and professionals

in drug development, offering detailed information on its physicochemical properties, synthesis,

and analysis.

Physicochemical Properties
2-(Adamantan-1-yl)ethyl acetate is a derivative of adamantane, a bulky, rigid, and lipophilic

hydrocarbon cage. These characteristics are often exploited in drug design to enhance the

therapeutic properties of active compounds.

Property Value Source

Molecular Formula C14H22O2 PubChem[1]

Molecular Weight 222.32 g/mol PubChem[1]

IUPAC Name ethyl 2-(1-adamantyl)acetate PubChem[1]

CAS Number 15782-66-8 PubChem[1]
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The following sections detail the methodologies for the synthesis and characterization of 2-
(Adamantan-1-yl)ethyl acetate. These protocols are based on established organic chemistry

principles and information available for related adamantane derivatives.

Synthesis Protocol: Fischer Esterification

A common method for the synthesis of ethyl esters is the Fischer esterification of the

corresponding carboxylic acid with ethanol in the presence of a strong acid catalyst.

Materials:

2-(Adamantan-1-yl)acetic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask, dissolve 2-(Adamantan-1-yl)acetic acid in an excess of anhydrous

ethanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to reflux for several hours, monitoring the reaction progress by

thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol under reduced pressure using a rotary evaporator.
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Dissolve the residue in an organic solvent such as diethyl ether and transfer it to a

separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 2-(Adamantan-1-yl)ethyl acetate.

The crude product can be further purified by column chromatography if necessary.

Analytical Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique to confirm the structure of the synthesized

compound.

Instrumentation:

NMR spectrometer (e.g., Bruker WH-90 or similar)[2]

Sample Preparation:

Dissolve a small amount of the purified 2-(Adamantan-1-yl)ethyl acetate in a deuterated

solvent (e.g., CDCl3).

Transfer the solution to an NMR tube.

Data Acquisition:

Acquire ¹H NMR and ¹³C NMR spectra.

Expected Spectral Features:

¹H NMR: The spectrum is expected to show characteristic signals for the ethyl group (a

quartet and a triplet) and the protons of the adamantyl cage and the methylene group

adjacent to it. The integration of these signals should correspond to the number of protons in

each environment.
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¹³C NMR: The spectrum will display distinct peaks for the carbonyl carbon of the ester, the

carbons of the ethyl group, and the unique carbons of the adamantyl moiety.

Visualizations
The following diagrams illustrate the synthesis workflow and the structural relationship of the

functional groups in 2-(Adamantan-1-yl)ethyl acetate.

2-(Adamantan-1-yl)acetic acid + Ethanol
+ Sulfuric Acid (catalyst) Reflux

Heat
Extraction and Washing Column Chromatography 2-(Adamantan-1-yl)ethyl acetate

Click to download full resolution via product page

Synthesis workflow for 2-(Adamantan-1-yl)ethyl acetate.
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2-(Adamantan-1-yl)ethyl acetate
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Structural components of 2-(Adamantan-1-yl)ethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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